1-(Isocyanatomethyl)naphthalene

• IUPAC Name: 1-(isocyanatomethyl)naphthalene
• InChI: InChI=1S/C12H9NO/c14-9-13-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8H2
• InChI Key: UTYQUKHNHPEPDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN=C=O
• Molecular Formula: C12H9NO
• DSSTOX Substance ID: DTXSID30532485
• Molecular Weight: 183.21 g/mol
• CAS RN: 61924-27-4

Description

1-(Isocyanatomethyl)naphthalene is a chemical compound with the molecular formula C12H9NO. It has a molecular weight of 183.21 g/mol.

Molecular Structure Analysis

The molecule of 1-(Isocyanatomethyl)naphthalene contains a naphthalene core, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. Attached to this core is an isocyanatomethyl group.

Chemical Reactions Analysis

While specific chemical reactions involving 1-(Isocyanatomethyl)naphthalene are not available, naphthalene and its derivatives are known to undergo various reactions such as nitration, sulphonation, halogenation, and Friedel-Craft reactions.

Physical And Chemical Properties Analysis

Naphthalene, the core structure of 1-(Isocyanatomethyl)naphthalene, is a white crystalline volatile solid. It sublimes slowly at room temperature, generating a highly flammable vapor. The specific physical and chemical properties of 1-(Isocyanatomethyl)naphthalene are not available in the resources.

Scientific Research Applications

Multifunctional Material Systems

1-Naphthols, which include “1-(Isocyanatomethyl)naphthalene”, have been studied for their potential use in developing efficient multifunctional material systems (MFMS). . .

Anti-Corrosion Materials

1-Naphthols have been identified as potential anti-corrosion materials. .

Nonlinear Optical (NLO) Devices

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Organic Electronics

Naphthalene derivatives, such as “1-(Isocyanatomethyl)naphthalene”, possess high electron affinity, good charge carrier mobility, and excellent thermal and oxidative stability. .

Photovoltaic Devices

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Flexible Displays

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Safety and Hazards

While specific safety data for 1-(Isocyanatomethyl)naphthalene is not available, it’s important to handle all chemical compounds with care. Naphthalene, a related compound, can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary target of 1-(Isocyanatomethyl)naphthalene is the prostaglandin synthesis pathway . Prostaglandins are lipid compounds that play a crucial role in inflammation and pain .

Mode of Action

1-(Isocyanatomethyl)naphthalene interacts with its targets by inhibiting the production of prostaglandins . It binds to formyl groups on proteins and prevents the conversion of arachidonic acid to prostaglandin H2 (PGH2) . Additionally, it inhibits phospholipase A2 (PLA2), which converts arachidonic acid into PGH2 .

Biochemical Pathways

The compound affects the arachidonic acid pathway , which is responsible for the production of prostaglandins . By inhibiting key enzymes in this pathway, 1-(Isocyanatomethyl)naphthalene reduces the production of prostaglandins, thereby alleviating inflammation and pain .

Pharmacokinetics

Its molecular weight (18321 g/mol) and structure suggest that it may have good bioavailability .

Result of Action

The inhibition of prostaglandin production by 1-(Isocyanatomethyl)naphthalene results in anti-inflammatory effects . This makes it useful in the treatment of chronic asthma and other inflammatory diseases, such as rheumatoid arthritis .

Synthesis routes and methods

Procedure details

A solution of phosgene (20% in toluene, 5 ml) was diluted with toluene (10 ml). A mixture of 1-naphthalenemethylamine (500 μl, 3.41 mmol), triethylamine (0.95 ml, 6.82 mmol) in toluene (5 ml) was added dropwise. The reaction mixture was heated at reflux overnight. The mixture was cooled to room temperature, and the solvent was removed. The residue was stirred with ether (50 ml) for 10 minutes and filtered. The filtrate was concentrated to give the crude product which was purified by flash chromatography (silica gel, methylene chloride) to give the desired product (518 mg) as a colorless oil. IR 2260 cm−1.